Cas no 1231758-34-1 (2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid)

2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid structure
1231758-34-1 structure
Product Name:2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid
CAS No:1231758-34-1
MF:C8H7N3O2
MW:177.160081148148
CID:1102538
PubChem ID:76849899
Update Time:2025-04-20

2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid
    • 2-methylimidazo[1,5-a]pyrimidine-4-carboxylic acid
    • 1231758-34-1
    • IMidazo[1,5-a]pyriMidine-4-carboxylic acid, 2-Methyl-
    • Inchi: 1S/C8H7N3O2/c1-5-2-6(8(12)13)11-4-9-3-7(11)10-5/h2-4H,1H3,(H,12,13)
    • InChI Key: BETBAJXVJFROBW-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C)=NC2=CN=CN21)=O

Computed Properties

  • Exact Mass: 177.053826475g/mol
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.5Ų
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